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Compound of Interest

Compound Name: Catharanthine (Standard)

Cat. No.: B7765764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the supercritical fluid

extraction (SFE) of catharanthine from Catharanthus roseus. Catharanthine is a crucial

precursor for the synthesis of the anticancer drugs vinblastine and vincristine. SFE offers a

green and efficient alternative to conventional solvent extraction methods.

Introduction to Supercritical Fluid Extraction of
Catharanthine
Supercritical fluid extraction (SFE) is a highly selective and efficient technique for extracting

valuable compounds from natural products.[1][2] Using supercritical carbon dioxide (SC-CO₂)

as the primary solvent, this method offers several advantages over traditional liquid solvent

extraction, including higher selectivity, shorter extraction times, and the elimination of toxic

organic solvent residues.[2] For the extraction of catharanthine, a terpenoid indole alkaloid from

the leaves of Catharanthus roseus, SFE provides a promising method to achieve high recovery

rates.[1][3] The efficiency of the extraction process is influenced by several key parameters,

including pressure, temperature, the use of co-solvents (modifiers), and extraction time.[3][4]
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The following tables summarize the quantitative data from various studies on the SFE of

catharanthine, highlighting the impact of different experimental parameters on the extraction

yield and recovery.

Table 1: Optimal and Investigated Parameters for Catharanthine SFE

Parameter Investigated Range
Optimal Condition
for Catharanthine

Reference

Pressure (bar) 200 - 400 250 [3]

Temperature (°C) 40 - 80 80 [3]

Co-solvent (Methanol) 2.2 - 6.6 vol% 6.6 vol% [3]

Dynamic Extraction

Time (min)
20 - 60 40 [3]

Catharanthine

Recovery
- 100% [3]

Table 2: Comparison of SFE with Other Extraction Methods for Catharanthine
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Extraction Method Key Parameters
Catharanthine
Yield/Recovery

Reference

Supercritical Fluid

Extraction (SFE)

250 bar, 80°C, 6.6

vol% methanol, 40

min

100% recovery [1][3]

Negative-Pressure

Cavitation Extraction

(NPCE)

80% ethanol, -0.075

MPa, 30 min, 3 cycles
0.2843 mg/g DW [1]

Ultrasound-Assisted

Extraction (UAE)
80% ethanol Comparable to NPCE [1]

Maceration Extraction

(ME)

80% ethanol, 12 h,

room temperature

Lower than NPCE and

UAE
[1]

Heat Reflux Extraction

(HRE)

80% ethanol, 3 h,

80°C

Lower than NPCE and

UAE
[1]

Experimental Protocols
This section provides a detailed methodology for the supercritical fluid extraction of

catharanthine based on optimized conditions.

Materials and Equipment
Plant Material: Dried and powdered leaves of Catharanthus roseus.

Supercritical Fluid Extraction System: An SFE system equipped with a high-pressure pump

for CO₂, a co-solvent pump, an extraction vessel, a temperature controller, and a back-

pressure regulator.

Solvents: Supercritical fluid grade carbon dioxide, and HPLC grade methanol (as co-

solvent).

Analytical Equipment: High-Performance Liquid Chromatography (HPLC) system for

quantification of catharanthine.
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Sample Preparation
Obtain dried leaves of Catharanthus roseus.

Grind the leaves to a fine powder to increase the surface area for extraction. A particle size

of around 60-mesh is recommended for improved efficiency.

Thoroughly dry the powdered plant material to minimize moisture content, which can affect

extraction efficiency.

Supercritical Fluid Extraction Protocol (Optimized for
Catharanthine)

Loading the Extraction Vessel: Accurately weigh a known amount of the dried, powdered

Catharanthus roseus leaves and pack it uniformly into the extraction vessel.

Setting the SFE Parameters:

Pressure: Set the system pressure to 250 bar.

Temperature: Heat the extraction vessel to 80°C.

Co-solvent: Introduce methanol as a co-solvent at a concentration of 6.6% by volume. The

addition of a polar co-solvent like methanol is crucial for efficiently extracting the relatively

polar catharanthine alkaloid.

Extraction Process:

Pressurize the system with CO₂ to the set pressure.

Once the desired temperature and pressure are stable, start the flow of supercritical CO₂

and the co-solvent through the extraction vessel.

Set the dynamic extraction time to 40 minutes. During this period, the supercritical fluid

mixture will flow through the plant material, dissolving the catharanthine.

Collection of the Extract:
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The extract-laden supercritical fluid exits the extraction vessel and passes through a back-

pressure regulator, where the pressure is reduced.

As the pressure drops, the CO₂ returns to its gaseous state, and its solvating power

decreases drastically, causing the precipitation and collection of the extracted compounds,

including catharanthine, in a collection vial.

Post-Extraction:

After the extraction is complete, depressurize the system safely.

Collect the crude extract for further purification and analysis.

The extracted plant material can be removed from the vessel.

Analysis:

Dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol).

Analyze the solution using HPLC to identify and quantify the amount of catharanthine

present.

Visualizations
Experimental Workflow for SFE of Catharanthine
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Caption: Experimental workflow for the supercritical fluid extraction of catharanthine.
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Key Parameters Influencing Catharanthine SFE Yield

Key SFE Parameters

Pressure
(200-400 bar)

Catharanthine
Extraction Yield

Increases solubility

Temperature
(40-80°C) Affects solvent density & vapor pressure

Co-solvent
(Methanol, 2.2-6.6 vol%)

Increases polarity of SC-CO₂

Extraction Time
(20-60 min)

Affects extraction completeness
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Caption: Relationship between key SFE parameters and catharanthine extraction yield.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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